Cas no 889858-12-2 (Tert-butyl 4-bromo-2-fluorobenzoate)

Tert-butyl 4-bromo-2-fluorobenzoate is a fluorinated aromatic ester compound commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a bromo and fluoro substituent on the benzoate ring, enhancing reactivity for selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The tert-butyl ester group provides steric protection, improving stability during synthetic transformations. This compound is particularly valuable in medicinal chemistry for constructing complex molecules due to its compatibility with diverse reaction conditions. High purity grades are available to ensure reproducibility in research applications. Proper handling under inert conditions is recommended to preserve its integrity.
Tert-butyl 4-bromo-2-fluorobenzoate structure
889858-12-2 structure
Product Name:Tert-butyl 4-bromo-2-fluorobenzoate
CAS No:889858-12-2
MF:C11H12BrFO2
MW:275.114186286926
MDL:MFCD08703426
CID:714260
PubChem ID:46738774
Update Time:2025-10-29

Tert-butyl 4-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-2-fluorobenzoate
    • Benzoic acid,4-bromo-2-fluoro-, 1,1-dimethylethyl ester
    • 4-bromo-2-fluoro-benzoic acid tert-butyl ester
    • tert-Butyl 2-bromo-4-fluorobenzoate
    • 2-methylpropan-2-yl 4-bromo-2-fluorobenzoate
    • tert-butyl 4-bromo-2-fluoro-benzoate
    • t-butyl 4-bromo-2-fluorobenzoate
    • ZPGZHSAOCVWZMR-UHFFFAOYSA-N
    • BCP18930
    • CM12496
    • XF10094
    • AS06836
    • AK105231
    • SY046218
    • tert-but
    • CS-W008639
    • DTXSID80674425
    • EC 810-257-8
    • EN300-345302
    • NS00004249
    • MFCD08703426
    • 889858-12-2
    • DS-3349
    • SCHEMBL643318
    • tert-Butyl4-bromo-2-fluorobenzoate
    • DTXCID80625174
    • AKOS013211450
    • 2-Methylpropan-2-yl 4-bromo-2-fluorobenzoate; 4-Bromo-2-fluoro-benzoic Acid 1,1-Dimethylethyl Ester
    • DB-371969
    • AC-30114
    • Tert-butyl 4-bromo-2-fluorobenzoate
    • MDL: MFCD08703426
    • Inchi: 1S/C11H12BrFO2/c1-11(2,3)15-10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3
    • InChI Key: ZPGZHSAOCVWZMR-UHFFFAOYSA-N
    • SMILES: O=C(C1C(F)=CC(Br)=CC=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 274.00000
  • Monoisotopic Mass: 274
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.394
  • Boiling Point: 281°C at 760 mmHg
  • Flash Point: 123.7°C
  • Refractive Index: 1.515
  • PSA: 26.30000
  • LogP: 3.54350

Tert-butyl 4-bromo-2-fluorobenzoate Security Information

Tert-butyl 4-bromo-2-fluorobenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tert-butyl 4-bromo-2-fluorobenzoate Pricemore >>

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Tert-butyl 4-bromo-2-fluorobenzoate Production Method

Additional information on Tert-butyl 4-bromo-2-fluorobenzoate

Tert-butyl 4-bromo-2-fluorobenzoate (CAS No. 889858-12-2): A Comprehensive Overview

The compound tert-butyl 4-bromo-2-fluorobenzoate (CAS No. 889858-12-2) is a significant organic compound with a unique structure and versatile applications in various fields of chemistry. This compound is an ester derivative, characterized by its tert-butyl group attached to the benzoate moiety, which is further substituted with bromine and fluorine atoms at the 4 and 2 positions, respectively. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

Recent studies have highlighted the importance of tert-butyl 4-bromo-2-fluorobenzoate in the context of modern synthetic chemistry. Its structure allows for precise control over electronic and steric effects, which are critical in designing molecules with specific reactivity. For instance, the bromine atom at the para position serves as an excellent leaving group, facilitating nucleophilic substitution reactions. Meanwhile, the fluorine atom at the ortho position introduces electron-withdrawing effects, enhancing the electrophilicity of the aromatic ring and making it more susceptible to further functionalization.

The synthesis of tert-butyl 4-bromo-2-fluorobenzoate typically involves multi-step processes that emphasize precision and selectivity. One common approach begins with the bromination of a fluorinated benzoic acid derivative, followed by esterification with tert-butanol under acidic conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity, aligning with the growing demand for high-quality intermediates in pharmaceutical and agrochemical industries.

From an application standpoint, tert-butyl 4-bromo-2-fluorobenzoate has found utility in the development of advanced materials, particularly in the realm of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other semiconductor devices. Researchers have explored its potential as a building block for constructing conjugated systems, where its substituents play a pivotal role in modulating optical and electrical characteristics.

In addition to its material science applications, tert-butyl 4-bromo-2-fluorobenzoate has also garnered attention in medicinal chemistry. Its structure serves as a scaffold for designing bioactive molecules with potential therapeutic applications. For example, recent studies have investigated its role as a precursor for synthesizing inhibitors of key enzymes involved in neurodegenerative diseases. The compound's ability to undergo various transformations without compromising its core structure makes it an invaluable tool in drug discovery pipelines.

Looking ahead, the continued exploration of tert-butyl 4-bromo-2-fluorobenzoate is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthesis pathways to reduce costs and improve scalability. Furthermore, investigations into its compatibility with emerging green chemistry principles are paving the way for more sustainable production methods.

In conclusion, tert-butyl 4-bromo-2-fluorobenzoate (CAS No. 889858-12-2) stands out as a versatile compound with a wealth of opportunities across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in contemporary chemical research. As scientific understanding continues to evolve, this compound is poised to contribute significantly to both academic and industrial advancements.

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